![molecular formula C5H11O8P B078206 D-arabinose 5-phosphate CAS No. 13137-52-5](/img/structure/B78206.png)
D-arabinose 5-phosphate
Overview
Description
D-arabinose 5-phosphate (D-Ara-5P) is a compound used as a substrate to identify, differentiate, and characterize enzymes such as this compound isomerase (KdsD) and 3-deoxy-D-manno-octulosonate 8-phosphate synthase(s) which are involved in lipopolysaccharide (LPS) biosynthesis .
Synthesis Analysis
The synthesis of this compound involves the action of enzymes such as this compound isomerase (API), which catalyzes the interconversion of D-ribulose 5-phosphate (Ru5P) and this compound (A5P). This is the first step in the biosynthesis of 3-deoxy-D-manno-octulosonate (Kdo), a sugar moiety located in the lipopolysaccharide layer of most Gram-negative bacteria .Molecular Structure Analysis
The molecular formula of this compound is C5H11O8P . The molecular weight is 232.1257 Da .Chemical Reactions Analysis
This compound is involved in various chemical reactions. It is used as a substrate to identify, differentiate, and characterize enzymes such as this compound isomerase (KdsD) and 3-deoxy-D-manno-octulosonate 8-phosphate synthase(s) which are involved in lipopolysaccharide (LPS) biosynthesis .Physical And Chemical Properties Analysis
This compound has a boiling point of 559.1°C at 760mmHg . The partition coefficient n-octanol/water is 7.89E-15mmHg at 25°C .Scientific Research Applications
Role in Lipopolysaccharide Biosynthesis : D-arabinose 5-phosphate (A5P) plays a significant role in the biosynthesis of lipopolysaccharides (LPS) in Gram-negative bacteria. It is involved in the production of 3-deoxy-D-manno-octulosonate (KDO), a sugar component of LPS. LPS is a crucial part of the outer membrane of these bacteria, suggesting that A5P is essential for their survival and pathogenicity (Meredith & Woodard, 2003).
Identification in Gram-Positive Bacteria : A study identified a D-arabinose-5-phosphate isomerase in the Gram-positive bacterium Clostridium tetani. This finding was significant as C. tetani lacks the genes for LPS and capsule biosynthesis, which are common applications of A5P in Gram-negative bacteria. This suggests a potential regulatory role of A5P in C. tetani, a pathogen responsible for tetanus (Cech et al., 2017).
Biosynthesis in Mycobacteria : In Mycobacterium tuberculosis, this compound is involved in the synthesis of decaprenylphosphoryl-D-arabinose, an important precursor in the cell wall biosynthesis of mycobacteria. Given that D-arabinose is not present in mammalian cells, this pathway represents a potential target for drug intervention in mycobacterial diseases (Huang et al., 2005).
Inhibition as a Drug Target : The inhibition of A5P isomerase, a key enzyme in LPS biosynthesis, has been studied as an approach to inhibit bacterial growth and enhance susceptibility to antibiotics. This research highlights the potential of targeting A5P-related enzymes in drug development (Bigham et al., 1984).
Prebiotic Synthesis : this compound is also involved in prebiotic chemistry. It participates in reactions leading to the formation of nucleosides and nucleotides, suggesting a role in the early stages of biological molecule synthesis (Sanchez & Orgel, 1970).
Mechanism of Action
Safety and Hazards
Future Directions
The biosynthetic pathway of D-arabinose 5-phosphate, which is involved in the production of 3-deoxy-D-manno-octulosonate (Kdo), a key sugar in the core region of lipopolysaccharide (LPS), has not been fully explored as a target for antibiotic development . This suggests potential future directions for research and drug development .
properties
IUPAC Name |
[(2R,3R,4S)-2,3,4-trihydroxy-5-oxopentyl] dihydrogen phosphate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11O8P/c6-1-3(7)5(9)4(8)2-13-14(10,11)12/h1,3-5,7-9H,2H2,(H2,10,11,12)/t3-,4-,5+/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PPQRONHOSHZGFQ-WDCZJNDASA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(C(C(C=O)O)O)O)OP(=O)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C([C@H]([C@H]([C@@H](C=O)O)O)O)OP(=O)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11O8P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90927171 | |
Record name | D-Arabinose 5-phosphate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90927171 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid | |
Record name | D-Arabinose 5-phosphate | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0011734 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
CAS RN |
13137-52-5 | |
Record name | D-Arabinose 5-phosphate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=13137-52-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Arabinose 5-phosphate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013137525 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | D-Arabinose 5-phosphate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90927171 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | D-Arabinose 5-phosphate | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0011734 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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